Cas no 478980-03-9 (allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride)

Allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+) chloride is a well-defined N-heterocyclic carbene (NHC)-palladium complex, widely used in cross-coupling and allylic substitution reactions. Its sterically hindered 2,6-diisopropylphenyl substituents enhance stability and prevent unwanted side reactions, while the allyl ligand facilitates facile activation under mild conditions. This complex exhibits high catalytic activity and selectivity, particularly in C–C and C–N bond-forming transformations. The chloride counterion ensures good solubility in polar organic solvents, making it suitable for homogeneous catalysis. Its robust structure allows for handling in air for short periods, though storage under inert conditions is recommended for long-term stability. This catalyst is valued for its efficiency in synthetic organic and organometallic chemistry applications.

allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride structure

478980-03-9 structure

Product Name:allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride

CAS No:478980-03-9

MF:Pd

MW:106.419998168945

MDL:MFCD08561131

CID:838556

PubChem ID:24884472

Update Time:2025-06-09

allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride Chemical and Physical Properties

Names and Identifiers

- Allylchloro[1,3-bis(2,6-di-i-propylphenyl)imidazol-2-ylidene]palladium(II)
- Allyl[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]chloropalladium(II)
- [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloro(η3-2-propen-1-yl)palladium
- Allylchloro[1,3-bis(2,6-di-i-propylphenyl)-imidazol-2-ylidene]palladium(II)
- C30H41ClN2Pd
- (NHC)Pd(allyl)Cl
- allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride
- [1,3-bis(2,6-diisopropylphenyl)-2H-imidazol-2-yl]-chloro-palladium
- Allylchloro[1,3-bis(2,6-di-i-propylphenyl)
- imidazol-2-ylidene]palladium(II)
- ALLYLCHLORO[1,3-BIS(2,6-DI-I-PROPYLPHENYL)IMIDAZOL-2-YLIDENE]PALLADIUM (II), 98
- PALLADIUM(II)
- ALLYLCHLORO[1,3-BIS-(DIISOPROPYLPHENYL)-IMIDAZOLE-2-YLIDENE]PALLADIUM(II)
- Allylchloro[1,3-bis(2,6-di-i-propylphenyl)imidazol-2-ylidene]palladium
- Allyl[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]chloropalladium(II) 98%
- MDL： MFCD08561131
- Inchi： 1S/Pd/q+2
- InChI Key： MUJIDPITZJWBSW-UHFFFAOYSA-N
- SMILES： [Pd+2]

Computed Properties

Exact Mass: 105.90300
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 34
Rotatable Bond Count: 5
Complexity: 0
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 2
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not determined
Melting Point: >300 °C
Boiling Point: No data available
Flash Point: No data available
PSA: 0.00000
LogP: 0.00000
Solubility: Not determined
Vapor Pressure: No data available

allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39; S36/37
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Store at 4°C,-4At ℃Store…Better

allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride Customs Data

HS CODE：28439000

allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600113-1g	allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride	478980-03-9	98%	1g	¥485.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600113-250mg	allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride	478980-03-9	98%	250mg	¥126.0	2024-07-19
Chemenu	CM102804-5g	[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloro(η3-2-propen-1-yl)palladium	478980-03-9	95%	5g	$518	2021-08-06
Chemenu	CM102804-5g	[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloro(η3-2-propen-1-yl)palladium	478980-03-9	95%	5g	$518	2024-07-16
abcr	AB148053-250 mg	Allylchloro(1,3-bis(2,6-di-i-propylphenyl)imidazol-2-ylidene)palladium(II), 98%; .	478980-03-9	98%	250 mg	€94.20	2023-07-20
abcr	AB148053-1 g	Allylchloro(1,3-bis(2,6-di-i-propylphenyl)imidazol-2-ylidene)palladium(II), 98%; .	478980-03-9	98%	1 g	€267.00	2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A801459-1g	Allyl[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]chloropalladium(II)	478980-03-9	98%	1g	1,878.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	660361-250MG	CX21	478980-03-9	98%	250mg	¥710.05	2023-12-01
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	660361-1G	CX21	478980-03-9	98%	1g	¥1917.01	2023-12-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	46-0040-250mg	allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride	478980-03-9	98%	250mg	969.0CNY	2021-08-03

allyl-[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]palladium(1+);chloride Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:478980-03-9)ALLYLCHLORO[1,3-BIS(2,6-DI-I-PROPYLPHENYL)IMIDAZOL-2-YLIDENE]PALLADIUM (II), 98

Order Number:sfd10361

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:478980-03-9)1,3-双-(2,6-二异丙基苯基)-咪唑基-2-亚基-(烯丙基)氯化钯

Order Number:LE26638628

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:56

Price ($):discuss personally

Email:18501500038@163.com

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